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Compound of Interest

Compound Name:
2-(Benzyloxy)-5-chlorobenzoic

acid

Cat. No.: B1274785 Get Quote

Technical Guide: 2-(Benzyloxy)-5-chlorobenzoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-
(Benzyloxy)-5-chlorobenzoic acid, a compound of interest in synthetic organic chemistry and

potentially in the development of novel pharmaceutical agents. This document outlines its

fundamental molecular characteristics and presents a generalized experimental workflow for its

synthesis and purification.

Core Molecular Data
The essential physicochemical properties of 2-(Benzyloxy)-5-chlorobenzoic acid are

summarized in the table below. This data is critical for reaction planning, analytical method

development, and interpretation of experimental results.
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Property Value Citations

Molecular Formula C₁₄H₁₁ClO₃ [1][2][3]

Molecular Weight 262.69 g/mol [1][4]

Alternate Molecular Weight 262.688 g/mol [2][5]

CAS Number 52803-75-5 [1][2][3]

Conceptual Experimental Workflow: Synthesis and
Purification
The synthesis of 2-(Benzyloxy)-5-chlorobenzoic acid can be conceptualized as a multi-step

process typical for the preparation of substituted aromatic compounds. The following diagram

illustrates a logical workflow, from the initial reaction to the isolation of the final, purified

product. This process is representative and may be adapted based on specific laboratory

conditions and available starting materials.
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Reaction Setup

Reaction Workup

Purification and Analysis

1. Dissolve 2-hydroxy-5-chlorobenzoic acid
 in a suitable solvent (e.g., DMF).

2. Add a base (e.g., K₂CO₃)
 to the solution.

3. Add benzyl bromide
 and heat the reaction mixture.

4. Monitor reaction progress
 using TLC.

Reaction in progress

5. Quench the reaction
 with water.

6. Perform liquid-liquid extraction
 with an organic solvent (e.g., Ethyl Acetate).

7. Wash the organic layer
 with brine and dry over Na₂SO₄.

8. Concentrate the organic extract
 under reduced pressure.

Crude Product

9. Purify the crude product
 via column chromatography or recrystallization.

10. Characterize the final product
 (NMR, MS, etc.).

Purified Product

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis, workup, and purification of 2-(Benzyloxy)-5-
chlorobenzoic acid.

Experimental Protocols
While a specific, detailed protocol for the synthesis of 2-(Benzyloxy)-5-chlorobenzoic acid is

not provided in the search results, a general procedure can be inferred from standard organic

chemistry techniques for similar compounds. The following is a representative, hypothetical

protocol based on the synthesis of related molecules.

Objective: To synthesize 2-(Benzyloxy)-5-chlorobenzoic acid from 2-hydroxy-5-chlorobenzoic

acid and benzyl bromide.

Materials:

2-hydroxy-5-chlorobenzoic acid

Benzyl bromide

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Thin Layer Chromatography (TLC) plates (silica gel)

Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve 2-hydroxy-5-chlorobenzoic acid in DMF.

Add potassium carbonate to the solution and stir the mixture.

Addition of Reagent: Add benzyl bromide to the reaction mixture.

Reaction: Heat the mixture (e.g., to 60-80 °C) and monitor the reaction progress by TLC.

Workup: Once the reaction is complete, cool the mixture to room temperature and add water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate.

Washing: Wash the combined organic layers with brine.

Drying: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization to yield pure 2-(Benzyloxy)-5-chlorobenzoic acid.

Analysis: Characterize the final product using techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its identity and

purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(Benzyloxy)-5-chlorobenzoic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274785#2-benzyloxy-5-chlorobenzoic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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